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Compound of Interest

Compound Name: AG1557

Cat. No.: B1665055 Get Quote

Abstract
AG1557, also known as Tyrphostin AG1557, is a potent inhibitor of the epidermal growth factor

receptor (EGFR) tyrosine kinase. As with any small molecule inhibitor intended for research

and potential therapeutic development, a thorough understanding of its fundamental

physicochemical properties is paramount. This technical guide provides an in-depth overview of

the solubility and stability of AG1557, compiled from available data and established scientific

principles. This document is intended for researchers, scientists, and drug development

professionals to facilitate the effective use of AG1557 in preclinical studies. All quantitative data

are presented in structured tables, and detailed experimental protocols for solubility and

stability testing are provided. Additionally, key signaling pathways affected by AG1557 are

visualized to provide biological context.

Core Properties of AG1557
AG1557 is a member of the tyrphostin family of protein tyrosine kinase inhibitors. Its core

chemical and physical properties are summarized below.
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Property Value

Chemical Name
N-(3-iodophenyl)-6,7-dimethoxy-4-

quinazolinamine

Synonyms Tyrphostin AG-1557

CAS Number 189290-58-2

Molecular Formula C₁₆H₁₄IN₃O₂

Molecular Weight 407.2 g/mol

Appearance Crystalline solid

SMILES
COC1=CC2=NC=NC(NC3=CC=CC(I)=C3)=C2

C=C1OC

InChI

InChI=1S/C16H14IN3O2/c1-21-14-7-12-13(8-

15(14)22-2)18-9-19-16(12)20-11-5-3-4-10(17)6-

11/h3-9H,1-2H3,(H,18,19,20)

Solubility Profile
The solubility of a compound is a critical determinant of its utility in various experimental

settings and its potential for formulation development. The available solubility data for AG1557
in common laboratory solvents is presented in Table 2. It is important to note that aqueous

solubility, particularly across a range of pH values, is a key parameter for physiological

relevance and has not been extensively reported for AG1557. The data presented here is

derived from supplier technical data sheets.

Table 2: Solubility of AG1557 in Various Solvents
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Solvent Solubility (mg/mL) Molar Equivalent (mM)¹

Dimethylformamide (DMF) 1.0 ~2.46

Dimethyl sulfoxide (DMSO) 1.5 ~3.68

DMSO:PBS (pH 7.2) (1:8) 0.1 ~0.25

Ethanol 0.5 ~1.23

Dimethyl sulfoxide (DMSO)² Not specified 10

¹ Molar equivalent calculated using a molecular weight of 407.2 g/mol . ² Data from an

alternative supplier.[1]

The limited aqueous solubility suggested by the DMSO:PBS data indicates that for in vitro

assays using aqueous buffers, careful preparation of stock solutions in an organic solvent like

DMSO is necessary, followed by dilution into the final assay medium. Researchers should be

mindful of the final DMSO concentration in their experiments to avoid solvent-induced artifacts.

Stability Characteristics
The stability of a research compound is crucial for ensuring the reproducibility and validity of

experimental results. Limited specific stability data for AG1557 is publicly available. One

supplier indicates that the compound is stable for at least two years when stored at -20°C.[1]

However, the solvent and formulation for this stability assessment are not specified.

Studies on other tyrphostins and quinazoline derivatives suggest that the stability of this class

of compounds can be influenced by the solvent, pH, and temperature. For instance, some

tyrphostins have been shown to be unstable in solution, potentially forming degradation

products that may have different biological activities than the parent compound.[2] Research on

other quinazoline derivatives has indicated greater stability in aqueous solutions compared to

DMSO under certain conditions.

Given the limited specific data for AG1557, it is highly recommended that researchers perform

their own stability assessments under their specific experimental conditions, particularly for

long-term experiments or when using aqueous buffers. A general protocol for conducting forced

degradation studies is provided in Section 5.2.
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Biological Context: Signaling Pathways
AG1557 is an inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[3]

EGFR is a key receptor in cellular signaling, and its activation initiates multiple downstream

pathways that regulate cell proliferation, survival, and differentiation. The inhibition of EGFR by

AG1557 can therefore impact several major signaling cascades. The following diagrams

illustrate the key pathways known to be affected.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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